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For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-NH-PEG2-C2-NHS ester, with the CAS number 2183440-73-3, is a heterobifunctional
crosslinker that plays a crucial role in modern bioconjugation and drug discovery, particularly in
the development of Proteolysis Targeting Chimeras (PROTACS). This molecule incorporates
three key chemical features: a Boc-protected amine, a short polyethylene glycol (PEG) spacer,
and an N-hydroxysuccinimide (NHS) ester.

The Boc (tert-butyloxycarbonyl) group serves as a protecting group for a primary amine,
allowing for selective deprotection under acidic conditions. The PEG2 spacer, consisting of two
ethylene glycol units, enhances the solubility and biocompatibility of the molecule and its
conjugates in agueous media. The NHS ester is a highly reactive functional group that readily
couples with primary amines on proteins, peptides, or other biomolecules to form stable amide
bonds. This combination of features makes Boc-NH-PEG2-C2-NHS ester a versatile tool for
covalently linking molecules of interest. Its primary application lies in the synthesis of
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PROTACS, where it acts as a linker to connect a target protein-binding ligand to an E3 ubiquitin

ligase-recruiting ligand.[1][2]

Physicochemical Properties

The physical and chemical properties of Boc-NH-PEG2-C2-NHS ester are summarized in the

table below. These properties are essential for its handling, storage, and use in experimental

settings.

Property Value Reference(s)

CAS Number 2183440-73-3 [3]

Molecular Formula C16H26N20s [3]

Molecular Weight 374.39 g/mol [4]
2,5-dioxopyrrolidin-1-yl 2,2-

IUPAC Name dimethyl-4-ox0-3,8,11-trioxa-5-  [3]
azatetradecan-14-oate
White powder, solid, or semi-

Appearance ] [31[5]
solid

Purity Typically 295% [3]

Storage Conditions

Store in a freezer at -20°C, in a
dark place under an inert

atmosphere.

[3]

Solubility

Soluble in organic solvents
such as Dimethyl Sulfoxide
(DMSO) and

Dimethylformamide (DMF).

[6]

Applications in Drug Development

PROTAC Linker

The most prominent application of Boc-NH-PEG2-C2-NHS ester is as a linker in the synthesis

of PROTACSs.[1][2] PROTACSs are novel therapeutic agents that co-opt the cell's natural protein
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degradation machinery to eliminate disease-causing proteins. APROTAC molecule consists of
three parts: a ligand that binds to the target protein, a ligand that recruits an E3 ubiquitin ligase,
and a linker that connects the two.

The linker's role is critical for the PROTAC's efficacy, influencing its solubility, cell permeability,
and the spatial orientation of the two ligands to facilitate the formation of a stable ternary
complex (Target Protein - PROTAC - E3 Ligase). Boc-NH-PEG2-C2-NHS ester provides a
flexible and hydrophilic linkage, which can be crucial for optimizing the PROTAC's
pharmacological properties.[7]

Below is a diagram illustrating the general mechanism of action for a PROTAC.
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PROTAC Mechanism of Action
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PROTAC Mechanism of Action

Bioconjugation

The NHS ester functionality of Boc-NH-PEG2-C2-NHS ester makes it a valuable reagent for
general bioconjugation. It can be used to attach the Boc-protected amine-PEG moiety to
various biomolecules containing primary amines, such as proteins, antibodies, and peptides.[8]
This process, often referred to as PEGylation, can improve the therapeutic properties of
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biomolecules by increasing their solubility, stability, and circulation half-life, while potentially
reducing their immunogenicity.[8]

Representative Experimental Protocols

Note: The following protocols are representative methodologies for the use of Boc-protected
amine-PEG-NHS esters and may require optimization for specific applications.

Protocol 1: Boc Deprotection

This protocol describes the removal of the Boc protecting group to expose the primary amine,
which can then be used in subsequent conjugation reactions.

Materials:

Boc-NH-PEG2-C2-COOH (the carboxylic acid precursor to the NHS ester) or a similar Boc-
protected amine-PEG compound

e Anhydrous Dichloromethane (DCM)

 Trifluoroacetic acid (TFA)

» Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

» Rotary evaporator

Procedure:

e Dissolve the Boc-protected compound in anhydrous DCM (e.g., 10 mg/mL).
e Add an equal volume of TFA to the solution.

« Stir the reaction mixture at room temperature for 1-2 hours.
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e Monitor the deprotection reaction by Thin-Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

» Upon completion, remove the solvent and excess TFA under reduced pressure using a rotary
evaporator.

e To ensure complete removal of residual TFA, co-evaporate the residue with toluene (3 x 10
mL).

e The resulting deprotected amine (as a TFA salt) can be used directly or neutralized by
dissolving the residue in DCM and washing with a saturated sodium bicarbonate solution,
followed by brine. Dry the organic layer over anhydrous Na2SOa, filter, and concentrate.

Protocol 2: NHS Ester Conjugation to a Primary Amine

This protocol outlines the general procedure for conjugating the NHS ester to a molecule
containing a primary amine (e.g., a protein or an amine-modified oligonucleotide).

Materials:

Boc-NH-PEG2-C2-NHS ester

Amine-containing molecule (e.g., protein, peptide)

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

Purification column (e.g., size-exclusion chromatography column)
Procedure:

e Prepare the Amine-Containing Molecule: Dissolve the amine-containing molecule in the
reaction buffer to a desired concentration (e.g., 2-5 mg/mL for a protein).[5] Ensure the buffer
is free of other primary amines (e.g., Tris).

» Prepare the NHS Ester Solution: Immediately before use, dissolve the Boc-NH-PEG2-C2-
NHS ester in anhydrous DMSO or DMF to create a stock solution (e.g., 10 mg/mL). The
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NHS ester is moisture-sensitive and will hydrolyze in aqueous solutions.

o Conjugation Reaction: Add a 5- to 20-fold molar excess of the NHS ester solution to the
solution of the amine-containing molecule. The optimal ratio should be determined
empirically.

 Incubation: Gently mix the reaction and incubate at room temperature for 1-2 hours or at 4°C
overnight. Protect from light if the conjugate is light-sensitive.

« Purification: Purify the resulting conjugate to remove unreacted NHS ester and byproducts.
For macromolecules like proteins, size-exclusion chromatography (e.g., a desalting column)
IS a common method.

o Characterization: Characterize the final conjugate using appropriate analytical techniques,
such as SDS-PAGE, mass spectrometry, or HPLC, to confirm conjugation and assess purity.

The following diagram illustrates a typical workflow for a bioconjugation experiment using an
NHS ester.
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General Bioconjugation Workflow
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General Bioconjugation Workflow

Conclusion

Boc-NH-PEG2-C2-NHS ester is a valuable and versatile chemical tool for researchers in drug
development and chemical biology. Its well-defined structure, combining a protected amine, a
hydrophilic PEG spacer, and an amine-reactive NHS ester, makes it particularly well-suited for
the synthesis of PROTACs and other bioconjugates. Understanding its properties and the
methodologies for its use is key to leveraging its full potential in the creation of novel

therapeutics and research reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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